Cas no 510773-04-3 (3-Amino-5-ethoxycarbonylphenylboronic Acid)
3-Amino-5-ethoxycarbonylphenylboronic Acid is a boronic acid derivative featuring both an amino and an ethoxycarbonyl functional group on the phenyl ring. This compound is valuable in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions, where its boronic acid moiety facilitates the formation of carbon-carbon bonds. The presence of the amino group enhances its reactivity and potential for further functionalization, while the ethoxycarbonyl group offers stability and versatility in derivatization. Its well-defined structure makes it suitable for applications in pharmaceutical intermediates, agrochemicals, and materials science. The compound is typically handled under inert conditions to preserve its reactivity and purity.
510773-04-3 structure
Product Name:3-Amino-5-ethoxycarbonylphenylboronic Acid
CAS No:510773-04-3
MF:C9H12BNO4
MW:209.006882667542
CID:934700
PubChem ID:44558159
Update Time:2025-06-10
3-Amino-5-ethoxycarbonylphenylboronic Acid Chemical and Physical Properties
Names and Identifiers
-
- (3-Amino-5-(ethoxycarbonyl)phenyl)boronic acid
- (3-amino-5-ethoxycarbonylphenyl)boronic acid
- Benzoic acid, 3-amino-5-borono-, 1-ethyl ester (9CI)
- 3-AMINO-5-BORONO-BENZOIC ACID 1-ETHYL ESTER
- 3-Amino-5-ethoxycarbonylphenylboronic acid
- I04-0720
- [3-Amino-5-(ethoxycarbonyl)phenyl]boronic acid
- G74174
- SB78263
- AKOS015892918
- benzoic acid,3-amino-5-borono-,ethyl ester
- 3-amino-5-(ethoxycarbonyl)phenylboronic acid
- SCHEMBL6648304
- CS-0178071
- (3-Amino-5-(ethoxycarbonyl)phenyl)boronicacid
- DB-028341
- 510773-04-3
- DTXSID20659377
- 3-Amino-5-ethoxycarbonylphenylboronic Acid
-
- Inchi： 1S/C9H12BNO4/c1-2-15-9(12)6-3-7(10(13)14)5-8(11)4-6/h3-5,13-14H,2,11H2,1H3
- InChI Key： KOMOLAWDZYJJSX-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C=C(C=C(B(O)O)C=1)N)=O
Computed Properties
- Exact Mass: 209.08600
- Monoisotopic Mass: 209.0859380g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 92.8Ų
Experimental Properties
- PSA: 92.78000
- LogP: -0.29350
3-Amino-5-ethoxycarbonylphenylboronic Acid Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
3-Amino-5-ethoxycarbonylphenylboronic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A609425-100mg |
3-Amino-5-ethoxycarbonylphenylboronic Acid |
510773-04-3 | 100mg |
$ 259.00 | 2023-04-19 | ||
| TRC | A609425-250mg |
3-Amino-5-ethoxycarbonylphenylboronic Acid |
510773-04-3 | 250mg |
$ 500.00 | 2023-04-19 | ||
| TRC | A609425-500mg |
3-Amino-5-ethoxycarbonylphenylboronic Acid |
510773-04-3 | 500mg |
$ 770.00 | 2023-04-19 | ||
| TRC | A609425-1g |
3-Amino-5-ethoxycarbonylphenylboronic Acid |
510773-04-3 | 1g |
$ 1103.00 | 2023-04-19 | ||
| Chemenu | CM214761-1g |
(3-Amino-5-(ethoxycarbonyl)phenyl)boronic acid |
510773-04-3 | 95 % | 1g |
$293 | 2021-08-04 | |
| Chemenu | CM214761-1g |
(3-Amino-5-(ethoxycarbonyl)phenyl)boronic acid |
510773-04-3 | 95%+ | 1g |
$333 | 2025-08-06 | |
| 1PlusChem | 1P006UFR-100mg |
3-AMINO-5-BORONO-BENZOIC ACID 1-ETHYL ESTER |
510773-04-3 | 97% | 100mg |
$164.00 | 2023-12-16 | |
| 1PlusChem | 1P006UFR-250mg |
3-AMINO-5-BORONO-BENZOIC ACID 1-ETHYL ESTER |
510773-04-3 | 97% | 250mg |
$250.00 | 2023-12-16 | |
| A2B Chem LLC | AD18583-100mg |
3-Amino-5-ethoxycarbonylphenylboronic acid |
510773-04-3 | 96% | 100mg |
$63.00 | 2025-08-06 | |
| A2B Chem LLC | AD18583-250mg |
3-Amino-5-ethoxycarbonylphenylboronic acid |
510773-04-3 | 96% | 250mg |
$105.00 | 2025-08-06 |
3-Amino-5-ethoxycarbonylphenylboronic Acid Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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